5-Chloro-2-(propan-2-yloxy)pyridine
Overview
Description
5-Chloro-2-(propan-2-yloxy)pyridine is a chemical compound with the molecular formula C8H10ClNO . It is also known by the synonym 5-Chloro-2-isopropoxypyridine . This compound is used in various scientific studies, including drug synthesis and material science.
Synthesis Analysis
The synthesis of pyrimidinamine derivatives, which include compounds like 5-Chloro-2-(propan-2-yloxy)pyridine, involves using pyrimidifen as a template according to the bioisosterism . The new compounds synthesized showed excellent fungicidal activity .Molecular Structure Analysis
The molecular structure of 5-Chloro-2-(propan-2-yloxy)pyridine consists of a pyridine ring substituted with a chlorine atom at the 5th position and a propan-2-yloxy group at the 2nd position . The preferred prefix for the substituent(CH3)2CH-O- is ‘propan-2-yloxy’ according to the IUPAC Recommendations and Preferred Names 2013 (Blue Book) (P-63.2.2.2) . Physical And Chemical Properties Analysis
The molecular weight of 5-Chloro-2-(propan-2-yloxy)pyridine is 171.62 . Unfortunately, the available resources do not provide more detailed physical and chemical properties of this compound.Scientific Research Applications
Intermediate in Organic Synthesis
5-Chloro-2-(propan-2-yloxy)pyridine is often used as an intermediate in organic synthesis . It can be used to produce a variety of other chemical compounds, contributing to the development of new materials and pharmaceuticals.
Production of Pyrimidinamine Derivatives
This compound plays a significant role in the design and synthesis of pyrimidinamine derivatives . Pyrimidinamine derivatives have been a hot topic in the pesticide field for many years because of their excellent biological activity .
Fungicidal Activity
One of the most notable applications of 5-Chloro-2-(propan-2-yloxy)pyridine is its use in the production of fungicides . For instance, it has been used to synthesize new compounds that showed excellent fungicidal activity .
Control of Corn Rust
In the field of agriculture, this compound has been used to develop new fungicides that are effective in controlling corn rust . For example, one of the synthesized compounds, (S)-5-chloro-6-(difluoromethyl)-2-methyl-N-(1-((5-(trifluoromethyl)pyridin-2-yl)oxy)propan-2-yl)pyrimidin-4-amine, had an excellent control effect on corn rust .
Bioisosterism in Medicinal Chemistry
5-Chloro-2-(propan-2-yloxy)pyridine has been used as a template for the design of new compounds according to the principle of bioisosterism . This approach allows for the creation of new molecules with similar biological properties but different chemical structures, which is a common strategy in medicinal chemistry .
Mechanism of Action
properties
IUPAC Name |
5-chloro-2-propan-2-yloxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO/c1-6(2)11-8-4-3-7(9)5-10-8/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXTNDHFLRSSEFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(propan-2-yloxy)pyridine | |
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